Cas no 1217-37-4 (Ethanone,1-(5-oxido-10H-phenothiazin-10-yl)-)

Ethanone,1-(5-oxido-10H-phenothiazin-10-yl)- structure

1217-37-4 structure

Product Name:Ethanone,1-(5-oxido-10H-phenothiazin-10-yl)-

CAS No:1217-37-4

MF:C₁₄H₁₁NO₂S

MW:257.307642221451

CID:228990

PubChem ID:219971

Update Time:2025-04-19

Ethanone,1-(5-oxido-10H-phenothiazin-10-yl)- Chemical and Physical Properties

Names and Identifiers

- Ethanone,1-(5-oxido-10H-phenothiazin-10-yl)-
- 1-(5-oxophenothiazin-10-yl)ethanone
- 10-Acetyl-10H-phenothiazine 5-oxide
- 10-Acetyl-phenothiazin-5-oxid
- 10-acetyl-phenothiazine-5-oxide
- 10-Acetylphenothiazine-S-oxide
- 9-Acetyl-phenothiazin-10-oxid
- AC1L57W6
- AC1Q5KH1
- AR-1L0362
- CTK4B2617
- NSC1933
- Phenothiazine, 10-acetyl-, 5-oxide
- sulfoxyde de N-acetyl phenothiazine
- 10-Acetyl-10H-phenothiazine 5-oxide #
- 1217-37-4
- SZLYHEJOJMRRFR-UHFFFAOYSA-N
- AKOS003154683
- 10-acetylphenothiazine S-oxide
- DTXSID30277364
- NSC-1933
- 10H-Phenothiazine, 10-acetyl-, 5-oxide
- Inchi： 1S/C14H11NO2S/c1-10(16)15-11-6-2-4-8-13(11)18(17)14-9-5-3-7-12(14)15/h2-9H,1H3
- InChI Key： SZLYHEJOJMRRFR-UHFFFAOYSA-N
- SMILES： S1(C2C=CC=CC=2N(C(C)=O)C2C=CC=CC1=2)=O

Computed Properties

Exact Mass: 257.05113
Monoisotopic Mass: 257.05104977g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 0
Complexity: 345
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 67.3Å²

Experimental Properties

PSA: 37.38

Ethanone,1-(5-oxido-10H-phenothiazin-10-yl)- Production Method

Production Method 1

1628-29-1

1217-37-4

1207-71-2

Reaction Conditions

1.1 Reagents: Sucrose , Potassium chloride , Sulfuric acid magnesium salt (1:1) , Monosodium phosphate , Sodium nitrate , Sodium chloride , Ferrous sulfate , Manganese sulfate Solvents: Dimethylformamide , Water ; 72 h, pH 5, 28 °C

Reference

: Biotransformation of N-acetylphenothiazine by fungi

Parshikov, I. A.; Freeman, J. P.; Williams, A. J.; Moody, J. D.; Sutherland, J. B., Applied Microbiology and Biotechnology, 1999, 52(4), 553-557